Cas no 21606-04-2 (Methyl 3-Nitrophthalate)

Methyl 3-Nitrophthalate Properties

Names and Identifiers

• 2-(Methoxycarbonyl)-6-nitrobenzoic acid
• methyl 3-nitro-2-carboxyl benzoate
• 1-Methyl 3-nitrophthalate
• 1-Methyl-3-nitrophthalate
• 2-methoxycarbonyl-6-nitrobenzoic acid
• 2-Nitro-6-methoxycarbonyl benzoic acid
• 1,2-Benzenedicarboxylicacid,3-nitro-1-methylester
• 1-methyl hydrogen-3-nitrophthalate
• 1-methyl-2-hydrogen-3-nitrophthalate
• 3-nitro-2-Carboxyl methyl benzoate
• 3-NITRO-PHTHALIC ACID 1-METHYL ESTER
• 3-nitrophthalic acid mono ester
• 3-nitro-phthalic acid-1-methyl ester
• 3-Nitro-phthalsaeure-1-methylester
• BEN007
• methyl 2-carboxy-3-nitrobenzoate
• 3-Nitro-1,2-benzenedicarboxylic acid 1-methyl ester
• 2-Nitro-6-methoxycarbonyl benzoic acid
• 1,2-Benzenedicarboxylicacid, 3-nitro-1-methylester
• 2-methoxycarbonyl-6-nitro-benzoic Acid
• Jsp004386
• DJMQLZPEBHSABD-UHFFFAOYSA-N
• methyl 3-n
• AKOS002268896
• 2-(Methoxycarbonyl)-6-nitrobenzoicAcid
• MFCD00034781
• 3-Nitrophthalic acid 1-methyl ester
• DS-16336
• EN300-1626394
• FT-0656679
• 21606-04-2
• M2795
• SCHEMBL2598194
• DTXSID30402851
• SY025404
• CS-W013046
• AC-4830
• AM84761
• A4643
• 1,2-BENZENEDICARBOXYLIC ACID, 3-NITRO-1-METHYL ESTER
• 3-Nitro-1,2-Benzenedicarboxylic Acid Monomethyl Ester
• DB-049817
• +Expand

• MDL： MFCD00034781
• InChIKey： DJMQLZPEBHSABD-UHFFFAOYSA-N
• Inchi： 1S/C9H7NO6/c1-16-9(13)5-3-2-4-6(10(14)15)7(5)8(11)12/h2-4H,1H3,(H,11,12)
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C([H])=C(C=1C(=O)O[H])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 225.02700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 225.027
• Heavy Atom Count: 16
• Complexity: 310
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 109

Experimental Properties

• LogP: 1.60280
• PSA: 109.42000
• Refractive Index: 1.594
• Boiling Point: 409.2°C at 760 mmHg
• Melting Point: 160.0 to 164.0 deg-C
• Flash Point: 201.3±25.9 °C
• Color/Form: Powder
• Density: 1.484

Methyl 3-Nitrophthalate Security Information

• Symbol: GHS07
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

Methyl 3-Nitrophthalate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%